Cas no 119549-23-4 (1-bromo-3-(tert-butylsulfanyl)propane)

1-Bromo-3-(tert-butylsulfanyl)propane is a specialized organosulfur compound featuring a bromopropyl backbone with a tert-butylthio functional group. This reagent is primarily utilized in organic synthesis as an alkylating agent or intermediate for the introduction of sulfur-containing moieties. Its tert-butylsulfanyl group enhances steric hindrance, making it valuable for controlled reactivity in nucleophilic substitution reactions. The bromine atom provides a versatile handle for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The compound's stability under standard conditions ensures reliable handling and storage. Its structural features make it particularly useful for constructing complex sulfur-based architectures in synthetic chemistry.

1-bromo-3-(tert-butylsulfanyl)propane structure

119549-23-4 structure

Product Name:1-bromo-3-(tert-butylsulfanyl)propane

CAS No:119549-23-4

MF:C₇H₁₅BrS

MW:211.16300034523

MDL:MFCD12172031

CID:1211950

PubChem ID:15323068

Update Time:2025-05-28

1-bromo-3-(tert-butylsulfanyl)propane Chemical and Physical Properties

Names and Identifiers

- Propane, 1-bromo-3-[(1,1-dimethylethyl)thio]-
- 1-bromo-3-(tert-butylsulfanyl)propane
- t-butyl bromopropyl thioether
- G27784
- (3-bromopropyl)(tert-butyl)sulfane
- 2-(3-bromopropylsulfanyl)-2-methylpropane
- 119549-23-4
- CS-0246998
- EN300-352254
- SCHEMBL4314202
- Propane, 2-[(3-bromopropyl)thio]-2-methyl-
- MDL： MFCD12172031
- Inchi： 1S/C7H15BrS/c1-7(2,3)9-6-4-5-8/h4-6H2,1-3H3
- InChI Key： QESAOLFAFYVLJP-UHFFFAOYSA-N
- SMILES： BrCCCSC(C)(C)C

Computed Properties

Exact Mass: 210.00778g/mol
Monoisotopic Mass: 210.00778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 65.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 25.3Å²

1-bromo-3-(tert-butylsulfanyl)propane Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1317668-50mg	(3-Bromopropyl)(tert-butyl)sulfane	119549-23-4	97%	50mg	￥1530.00	2024-08-09
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1317668-1g	(3-Bromopropyl)(tert-butyl)sulfane	119549-23-4	97%	1g	￥10701.00	2024-08-09
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1317668-10g	(3-Bromopropyl)(tert-butyl)sulfane	119549-23-4	97%	10g	￥42931.00	2024-08-09
Enamine	EN300-352254-0.05g	1-bromo-3-(tert-butylsulfanyl)propane	119549-23-4	95%	0.05g	$69.0	2023-09-03
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